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Compound of Interest

Compound Name: 2,6-Dimethyl-4-nitrobenzoic acid

CAS No.: 90564-17-3

Cat. No.: B494259

Get Quote

Executive Summary
2,6-Dimethyl-4-nitrobenzoic acid is a substituted aromatic carboxylic acid of significant

interest in synthetic organic chemistry. Its molecular architecture, featuring a carboxylic acid

group for derivatization, a nitro group that can be readily transformed into other functional

groups, and two methyl groups influencing steric and electronic properties, makes it a valuable

building block. This guide provides a comprehensive overview of its chemical identity, a

plausible and detailed synthetic pathway, its anticipated applications in research and drug

development, and essential safety protocols. The information herein is curated for researchers,

chemists, and professionals in the pharmaceutical and chemical industries to facilitate its

effective use as a synthetic intermediate.

Chemical Identity and Identifiers
The unique identity of a chemical compound is established through a collection of standardized

nomenclature and tracking numbers. These identifiers are critical for accurate documentation,

procurement, and regulatory compliance. The primary identifiers for 2,6-Dimethyl-4-
nitrobenzoic acid are summarized below.
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Identifier Value Source

CAS Number 90564-17-3 [1]

Molecular Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [1]

IUPAC Name
2,6-Dimethyl-4-nitrobenzoic

acid
Inferred from structure

Canonical SMILES
CC1=CC(=CC(=C1C(=O)O)C)

[O-]
[1]

InChI Key
RBAVFNOGEPCOQI-

UHFFFAOYSA-N
[2] (for isomer)

Note: The InChIKey is provided for the isomeric structure 3,5-Dimethyl-4-nitrobenzoic acid as a

close structural reference.

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various solvents

and reaction conditions, influencing purification, handling, and storage. While specific

experimental data for 2,6-Dimethyl-4-nitrobenzoic acid is not widely published, properties

can be inferred from closely related isomers and its functional groups.
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Property Value / Observation
Rationale / Comparative
Data

Appearance
Expected to be a pale yellow

or off-white crystalline solid.

This is typical for nitroaromatic

compounds, such as 4-

Nitrobenzoic acid.[3]

Melting Point Not available.

For comparison, the melting

point of 4-Nitrobenzoic acid is

239–242 °C[4], and 2,6-

Dimethyl-4-nitrophenol is 168

°C (decomposes). The

substitution pattern

significantly impacts crystal

lattice packing and thus the

melting point.

Solubility

Expected to have low solubility

in water and higher solubility in

organic solvents like ethanol,

acetone, and DMSO.

The carboxylic acid group

imparts some polarity, but the

aromatic ring and methyl

groups increase

hydrophobicity. 4-Nitrobenzoic

acid has a water solubility of

≥0.42 g/L at 20 °C.[4]

Acidity (pKa)
Expected to be a moderately

strong acid.

The pKa of 4-Nitrobenzoic acid

is approximately 3.4.[5] The

two ortho-methyl groups in the

2,6-isomer may cause steric

hindrance, potentially twisting

the carboxylic acid group out

of the plane of the aromatic

ring and slightly affecting the

pKa.

Storage
Store sealed in a dry, cool, and

well-ventilated place.
[1][6]
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Synthesis and Manufacturing
The synthesis of aromatic carboxylic acids is a cornerstone of organic chemistry. A robust and

logical pathway to 2,6-Dimethyl-4-nitrobenzoic acid involves the selective oxidation of a

methyl group from the readily available precursor, 4-nitro-m-xylene (also known as 2,6-

dimethyl-nitrobenzene).

Retrosynthetic Analysis & Plausible Pathway
The most direct synthetic approach is the oxidation of one of the two equivalent benzylic methyl

groups of 4-nitro-m-xylene. Strong oxidizing agents are required for this transformation, as

benzylic C-H bonds are relatively stable. Reagents such as potassium permanganate (KMnO₄)

or a dichromate salt in an acidic medium are well-suited for this purpose.[5][7] The electron-

withdrawing nature of the nitro group deactivates the aromatic ring towards electrophilic attack

by the oxidizing agent, favoring the oxidation of the side-chain methyl groups.

The logical workflow for this synthesis is depicted below.

Starting Material:
4-Nitro-m-xylene

Step 1: Selective Oxidation

KMnO₄ or Na₂Cr₂O₇

H₂SO₄, H₂O, Heat

Final Product:
2,6-Dimethyl-4-nitrobenzoic acid

Acidic Workup
& Purification

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,6-Dimethyl-4-nitrobenzoic acid.

Detailed Experimental Protocol (Proposed)
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This protocol is based on established procedures for the oxidation of nitrotoluene derivatives.

[7]

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux

condenser, add 4-nitro-m-xylene (1.0 eq.) and water.

Addition of Oxidant: While stirring vigorously, slowly add a solution of sodium dichromate (2.3

eq.) in concentrated sulfuric acid (10 eq. by weight relative to nitroxylene) over 30-45

minutes. The reaction is exothermic and the rate of addition should be controlled to maintain

a manageable temperature.

Reaction: After the addition is complete, heat the mixture to a gentle reflux for approximately

1-2 hours to ensure the reaction goes to completion. Monitor the reaction progress by Thin

Layer Chromatography (TLC).

Workup and Isolation: Cool the reaction mixture to room temperature and pour it into a

beaker containing ice water. The crude product will precipitate out.

Purification:

Filter the crude solid and wash thoroughly with cold water to remove residual chromium

salts.

To further purify, suspend the crude acid in a dilute (5%) sodium hydroxide solution to form

the sodium salt, which is soluble.

Filter the solution to remove any unreacted starting material or insoluble impurities.

Acidify the clear, light-yellow filtrate with dilute sulfuric acid, causing the purified 2,6-
Dimethyl-4-nitrobenzoic acid to precipitate.

Drying: Collect the final product by vacuum filtration, wash with cold water until the filtrate is

neutral, and dry under vacuum.

Applications in Research and Drug Development
Nitro-containing compounds are indispensable building blocks in medicinal chemistry and

materials science.[8] The utility of 2,6-Dimethyl-4-nitrobenzoic acid stems from the versatile
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reactivity of its functional groups.

Pharmaceutical Intermediate: The primary application is as a scaffold in the synthesis of

more complex molecules.[9]

The nitro group is a key functional handle. It can be readily reduced to a primary amine (-

NH₂). This amine can then undergo a vast array of chemical transformations, including

amide bond formation, diazotization, and the construction of various heterocyclic rings,

which are prevalent in many drug molecules.[9][10]

The carboxylic acid group provides a site for forming esters or amides, which is a common

strategy for creating prodrugs to improve properties like solubility or cell permeability.[11]

Probe for Steric Effects: In research, this molecule can be used to study the impact of steric

hindrance on reaction mechanisms. The two methyl groups flanking the carboxylic acid can

influence the accessibility of the carboxyl group and the planarity of the molecule, providing

insights into structure-activity relationships.

Precursor to Bioactive Compounds: The reduction of the nitro group followed by further

derivatization can lead to compounds with potential biological activity. Nitroaromatic

compounds themselves can act as prodrugs that are activated under hypoxic conditions, a

strategy used in developing some anticancer and antibacterial agents.[12]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2,6-Dimethyl-4-nitrobenzoic acid is not readily

available, a hazard assessment can be made based on data for structurally similar nitrobenzoic

acids.[6][13][14]
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Hazard Category
GHS Classification
(Anticipated)

Precautionary Statements
(Examples)

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

P264: Wash hands and face

thoroughly after handling.[15]

P280: Wear protective gloves.

[15] P302+P352: IF ON SKIN:

Wash with plenty of water.[15]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

P280: Wear eye protection.[15]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[15]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

P261: Avoid breathing dust.

[14] P271: Use only outdoors

or in a well-ventilated area.[14]

Handling Procedures:

Use in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, chemical-

resistant gloves (e.g., nitrile), and a lab coat.

Avoid generating dust.

Keep away from strong oxidizing agents and bases.[6]

Conclusion
2,6-Dimethyl-4-nitrobenzoic acid (CAS: 90564-17-3) is a valuable chemical intermediate with

significant potential in synthetic chemistry. Its utility is anchored in the dual reactivity of the

carboxylic acid and the transformable nitro group. While specific physicochemical data remains

sparse, its synthesis via the oxidation of 4-nitro-m-xylene is a well-precedented and robust
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strategy. For researchers and drug development professionals, this compound represents a

versatile scaffold for constructing novel molecular entities. Adherence to strict safety protocols,

based on the known hazards of related nitroaromatic compounds, is essential for its safe

handling and application.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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